Cas no 647025-18-1 (Piperidine, 4-[(2-butynyloxy)methyl]-1-(1-propenylsulfonyl)-)

• Product Name: Piperidine, 4-[(2-butynyloxy)methyl]-1-(1-propenylsulfonyl)-
• CAS No: 647025-18-1
• MF: C₁₃H₂₁NO₃S
• MW: 271.375742673874
• CID: 418111
• PubChem ID: 71379029
• Update Time: 2025-04-19

Piperidine, 4-[(2-butynyloxy)methyl]-1-(1-propenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(2-butynyloxy)methyl]-1-(1-propenylsulfonyl)-
• 4-(but-2-ynoxymethyl)-1-prop-1-enylsulfonylpiperidine
• 647025-18-1
• 4-{[(But-2-yn-1-yl)oxy]methyl}-1-(prop-1-ene-1-sulfonyl)piperidine
• DTXSID70801622

• Inchi： 1S/C13H21NO3S/c1-3-5-10-17-12-13-6-8-14(9-7-13)18(15,16)11-4-2/h4,11,13H,6-10,12H2,1-2H3
• InChI Key： XUGWZDHGWHLEJB-UHFFFAOYSA-N
• SMILES： S(C=CC)(N1CCC(COCC#CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 271.12433
• Monoisotopic Mass: 271.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 46.61